Cas no 33224-10-1 (2-Amino-N-methyl-N-phenylbenzene sulfonamide)
33224-10-1 structure
Product Name:2-Amino-N-methyl-N-phenylbenzene sulfonamide
CAS No:33224-10-1
MF:C13H14N2O2S
MW:262.327461719513
CID:54029
PubChem ID:15404873
Update Time:2025-04-18
2-Amino-N-methyl-N-phenylbenzene sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-N-methyl-N-phenylbenzene sulfonamide
- 2-amino-benzenesulfonic acid-(N-methyl-anilide)
- 2-Aminobenzolsulfon-N-methylanilid
- 2-Amino-benzolsulfonsaeure-(N-methyl-anilid)
- 2-amino-N-methyl-N-phenylphenylsulfonamide
- 2-azanyl-N-methyl-N-phenyl-benzenesulfonamide
- Anilin-sulfonsaeure-(2)-methylanilid
- Benzenesulfonanilide,o-amino-N-methyl- (1CI)
- 2-AMINO-N-METHYL-N-PHENYLBENZENESULFONAMIDE
- SCHEMBL9355856
- DTXSID50572464
- o-Aminobenzene sulfon CN-methyl cyclohexylamide
- 33224-10-1
- 2-amino-N-methyl-N-phenylbenzene-1-sulfonamide
- AC-19648
- AKOS000144377
- A821673
- FT-0766488
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- Inchi: 1S/C13H14N2O2S/c1-15(11-7-3-2-4-8-11)18(16,17)13-10-6-5-9-12(13)14/h2-10H,14H2,1H3
- InChI Key: ZVETUTXDRSVVSZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1N)(N(C)C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 262.07800
- Monoisotopic Mass: 262.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Density: 1.315
- Boiling Point: 435 ºC
- PSA: 71.78000
- LogP: 3.75590
2-Amino-N-methyl-N-phenylbenzene sulfonamide Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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